Cas no 1073-93-4 (N-Isopropylmaleimide)

• Product Name: N-Isopropylmaleimide
• CAS No: 1073-93-4
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 40657
• PubChem ID: 14088
• Update Time: 2025-04-18

N-Isopropylmaleimide Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-pyrrole-2,5-dione
• 1-propan-2-ylpyrrole-2,5-dione
• 1-(1-Methylethyl)-1H-pyrrole-2,5-dione
• N-Isopropylmaleimide
• 1-isopropyl-3-pyrroline-2,5-quinone
• Ethylmethyl maleimide
• CS-0339509
• NSC 17658
• 1H-Pyrrole 2,5-dione ,1-(1-methylethyl)
• 1-(propan-2-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
• DTXSID50910286
• MALEIMIDE, N-ISOPROPYL-
• W-200764
• 1-(Propan-2-yl)-1H-pyrrole-2,5-dione
• MFCD00211040
• 29720-92-1
• 1H-Pyrrole-2, 1-(1-methylethyl)-
• 1H-Pyrrole-2,5-dione, 1-(1-methylethyl)-
• NSC17658
• FT-0691116
• FT-0600871
• NSC-17658
• 1073-93-4
• NQDOCLXQTQYUDH-UHFFFAOYSA-N
• A801689
• WLN: T5VNVJ BY1&1
• 1H-Pyrrole-2,5-dione, 3-ethyl-1-methyl-
• BRN 0113986
• AKOS000249611
• SCHEMBL29017
• S11238

• MDL： MFCD00211040
• Inchi： 1S/C7H9NO2/c1-5(2)8-6(9)3-4-7(8)10/h3-5H,1-2H3
• InChI Key： NQDOCLXQTQYUDH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C(C)C)=O

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Density: 1.177
• Boiling Point: 217.6 °C at 760 mmHg
• Flash Point: 88.9 °C
• Refractive Index: 1.577
• PSA: 37.38000
• LogP: 0.25770